Cas no 42191-55-9 (2-(4-FLUORO-PHENYL)-N-HYDROXY-ACETAMIDINE)

• Product Name: 2-(4-FLUORO-PHENYL)-N-HYDROXY-ACETAMIDINE
• CAS No: 42191-55-9
• MF: C₈H₉FN₂O
• MW: 168.168265104294
• MDL: MFCD07776522
• CID: 890011
• PubChem ID: 9663732
• Update Time: 2025-04-19

2-(4-FLUORO-PHENYL)-N-HYDROXY-ACETAMIDINE Chemical and Physical Properties

Names and Identifiers

• 2-(4-FLUORO-PHENYL)-N-HYDROXY-ACETAMIDINE
• 2‐(4‐FLUORO‐PHENYL)‐N‐HYDROXY‐ACETAMIDINE
• BENZENEETHANIMIDAMIDE,4-FLUORO-N-HYDROXY-
• 42191-55-9
• 925252-30-8
• SCHEMBL103072
• AKOS000160065
• 2-(4-fluorophenyl)-N'-hydroxyethanimidamide
• (Z)-2-(4-fluorophenyl)-N'-hydroxyethanimidamide
• AKOS000717590
• AS-82790
• EN300-75553
• 2-(4-Fluorophenyl)-N'-hydroxyacetimidamide
• (1Z)-2-(4-fluorophenyl)-N'-hydroxyethanimidamide
• CS-0316858
• STL183453
• (4-Fluorophenyl)-acetamidoxime
• BS-3555

• MDL： MFCD07776522
• Inchi： 1S/C8H9FN2O/c9-7-3-1-6(2-4-7)5-8(10)11-12/h1-4,12H,5H2,(H2,10,11)
• InChI Key： VVFOLYZJDVRHLW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C/C(=N/O)/N

Computed Properties

• Exact Mass: 168.07
• Monoisotopic Mass: 168.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6A^2
• XLogP3: 1.1